Cas no 2388-69-4 (Benzene,1,3-bis(methylthio)-)
Benzene,1,3-bis(methylthio)- is an organic compound featuring two methylthio (–SCH₃) groups attached to a benzene ring at the 1 and 3 positions. This structure imparts unique reactivity and functional properties, making it valuable in synthetic chemistry and specialty applications. The compound serves as a versatile intermediate in the synthesis of sulfur-containing derivatives, including agrochemicals, pharmaceuticals, and ligands for coordination chemistry. Its symmetrical substitution pattern enhances stability while allowing selective modifications. The methylthio groups contribute to both nucleophilic and electrophilic reactivity, enabling diverse transformations. The compound’s well-defined structure and sulfur-based functionality make it useful in research and industrial processes requiring precise molecular design.
Benzene,1,3-bis(methylthio)- structure
Product Name:Benzene,1,3-bis(methylthio)-
CAS No:2388-69-4
MF:C8H10S2
MW:170.294999599457
MDL:MFCD11617788
CID:264202
PubChem ID:137576
Update Time:2025-10-29
Benzene,1,3-bis(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,3-bis(methylthio)-
- 1,3-Bis(methylthio)benzene
- 1,3-Bis(methylsulfanyl)benzene
- 3-(Methylthio)phenyl methyl sulfide
- 2388-69-4
- 2,6-dimethylthiobenzene
- Benzene, 1,3-bis(methylthio)-
- AKOS006316660
- m-bis(methyl-thio)benzene
- DTXSID70178583
- InChI=1/C8H10S2/c1-9-7-4-3-5-8(6-7)10-2/h3-6H,1-2H
- SCHEMBL83808
- starbld0037228
- 1,3-Benzenedithiol, S,S'-dimethyl-
-
- MDL: MFCD11617788
- Inchi: 1S/C8H10S2/c1-9-7-4-3-5-8(6-7)10-2/h3-6H,1-2H3
- InChI Key: IWGCIWHKAAGKNA-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC=C(C=1)SC
Computed Properties
- Exact Mass: 170.0225
- Monoisotopic Mass: 170.022392
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 83.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 50.6
Experimental Properties
- Density: 1.13
- Boiling Point: 257.1°Cat760mmHg
- Flash Point: 110.1°C
- Refractive Index: 1.607
- PSA: 0
Benzene,1,3-bis(methylthio)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB435388-1 g |
3-(Methylthio)phenyl methyl sulfide |
2388-69-4 | 1g |
€594.40 | 2023-06-16 | ||
| abcr | AB435388-5 g |
3-(Methylthio)phenyl methyl sulfide |
2388-69-4 | 5g |
€1373.40 | 2023-06-16 | ||
| abcr | AB435388-500mg |
3-(Methylthio)phenyl methyl sulfide; . |
2388-69-4 | 500mg |
€764.40 | 2025-02-15 | ||
| abcr | AB435388-250mg |
3-(Methylthio)phenyl methyl sulfide; . |
2388-69-4 | 250mg |
€551.20 | 2025-02-15 | ||
| abcr | AB435388-1g |
3-(Methylthio)phenyl methyl sulfide; . |
2388-69-4 | 1g |
€1048.40 | 2025-02-15 | ||
| abcr | AB435388-5g |
3-(Methylthio)phenyl methyl sulfide |
2388-69-4 | 5g |
€1373.40 | 2023-09-04 |
Benzene,1,3-bis(methylthio)- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
2388-69-4 (Benzene,1,3-bis(methylthio)-) Related Products
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- 1833-12-1(Benzenethiol, 3-(phenylthio)-)
- 2392-84-9(Benzene,1,1'-thiobis[3-(phenylthio)-)
- 2974-10-9(Benzene,1,3-bis(phenylthio)-)
- 100-68-5(Thioanisol)
- 1122-97-0(4-(Methylthio)thiophenol)
- 2388-71-8(Benzene, 1,3,5-tris(methylthio)-)
- 1846-35-1(Benzene, 1,2,4,5-tetrakis(methylthio)-)
- 25087-44-9(Methyl, (phenylthio)-)
- 699-20-7(Benzene,1,4-bis(methylthio)-)
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